Cas no 5439-42-9 (1-anthracen-9-yl-3-morpholin-4-ylpropan-1-one)

1-anthracen-9-yl-3-morpholin-4-ylpropan-1-one structure
5439-42-9 structure
Product Name:1-anthracen-9-yl-3-morpholin-4-ylpropan-1-one
CAS No:5439-42-9
MF:C13H26BrNO
MW:292.255643367767
CID:941031
Update Time:2024-06-13

1-anthracen-9-yl-3-morpholin-4-ylpropan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-anthracen-9-yl-3-morpholin-4-ylpropan-1-one
    • 1-(anthracen-9-yl)-3-(morpholin-4-yl)propan-1-one
    • 2-bromo-propionic acid dipentylamide
    • 2-Brom-propionsaeure-dipentylamid
    • AC1L5ZKP
    • AC1Q5GOI
    • AG-K-18285
    • AR-1B2656
    • CTK4I9860
    • KST-1B5266
    • N.N-Dipentyl-2-brom-propionamid
    • NSC88005
    • Propanamide, 2-bromo-N,N-dipentyl-
    • Inchi: 1S/C13H26BrNO/c1-4-6-8-10-15(11-9-7-5-2)13(16)12(3)14/h12H,4-11H2,1-3H3
    • InChI Key: QZIQISSNRJAXDB-UHFFFAOYSA-N
    • SMILES: C(N(CCCCC)CCCCC)(=O)C(Br)C

Computed Properties

  • Exact Mass: 291.11988
  • Monoisotopic Mass: 291.12
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 9
  • Complexity: 175
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0

Experimental Properties

  • Density: 1.119
  • Boiling Point: 336.2°C at 760 mmHg
  • Flash Point: 157.2°C
  • Refractive Index: 1.476
  • PSA: 20.31
  • LogP: 3.97880
  • pka: -0.89±0.70(Predicted)
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